Trimethoxy-[3-(2-methoxyethoxy)propyl]silane
Overview
Description
Trimethoxy-[3-(2-methoxyethoxy)propyl]silane is a chemical compound with the molecular formula C9H22O5Si . It has a molecular weight of 238.35 g/mol and a density of 1.076 g/cm3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Trimethoxy-[3-(2-methoxyethoxy)propyl]silane consists of a silicon atom (Si) bonded to three methoxy groups (OC) and a propyl group (CCC) which is further bonded to a methoxyethoxy group (OCCO) .Physical And Chemical Properties Analysis
Trimethoxy-[3-(2-methoxyethoxy)propyl]silane is a compound with a molecular weight of 238.35 g/mol . It has a density of 1.076 g/cm3 . The melting point is -8°C and the flash point is 88°C (190°F) .Scientific Research Applications
Application 1: Surface Modification of SiO2 Nanoparticles
- Summary of the Application: Trimethoxy-[3-(2-methoxyethoxy)propyl]silane is used for the surface modification of SiO2 nanoparticles to enhance their mechanical properties, especially wear resistivity .
- Methods of Application: The surface modification of nano-silica was performed using different concentrations of the silane (30, 50, 80, and 110 wt.%) . The modified samples were characterized using Fourier Transformation Infrared Spectroscopy (FTIR), Field Emission Scanning Electron Microscopy (FESEM), Thermo Gravimetric Analysis (TGA), and X-Ray Diffraction (XRD) .
- Results or Outcomes: FTIR results confirmed the silanization process due to the disappearance of the silane absorption peak and shifting of the hydroxyl group bonds into amide bonds . FESEM images showed that the nanoparticles were better modified by 80 wt.% silane due to the least aggregation and lack of coupling agent deposition on the nanoparticles . TGA illustrated that this sample has higher thermal stability because of lower weight loss (11.2%) in the coupling agent decomposition temperature range: 130–380 °C . X-Ray Diffraction confirmed the FESEM and TGA results about the mentioned sample due to its highest crystallite size .
Application 2: Precursor for Silica Materials
- Summary of the Application: Trimethoxy-[3-(2-methoxyethoxy)propyl]silane serves as a precursor for silica materials.
- Methods of Application: Through a process called sol-gel chemistry, it could undergo hydrolysis and condensation reactions to form silicon dioxide (SiO2) networks.
- Results or Outcomes: The outcome of this process is the formation of SiO2 networks.
Safety And Hazards
Trimethoxy-[3-(2-methoxyethoxy)propyl]silane can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area . In case of contact, it is recommended to wash with plenty of water .
properties
IUPAC Name |
trimethoxy-[3-(2-methoxyethoxy)propyl]silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H22O5Si/c1-10-7-8-14-6-5-9-15(11-2,12-3)13-4/h5-9H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJTBHSSNDGKAJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCC[Si](OC)(OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22O5Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
65994-07-2 | |
Record name | 2-[Methoxy(polyethyleneoxy)propyl]trimethoxysilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65994-07-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID90924726 | |
Record name | 3,3-Dimethoxy-2,7,10-trioxa-3-silaundecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90924726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Trimethoxy-[3-(2-methoxyethoxy)propyl]silane | |
CAS RN |
65994-07-2, 124087-62-3 | |
Record name | Poly(oxy-1,2-ethanediyl), .alpha.-methyl-.omega.-[3-(trimethoxysilyl)propoxy]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3,3-Dimethoxy-2,7,10-trioxa-3-silaundecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90924726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methoxy(polyethyleneoxy)propyltrimethoxysilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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